Cas no 175676-54-7 (2'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine)

• Product Name: 2'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine
• CAS No: 175676-54-7
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• MDL: MFCD01073548
• CID: 112119
• PubChem ID: 2735953
• Update Time: 2025-08-03

2'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine
• [1,1'-Biphenyl]-2-amine,2'-(trifluoromethoxy)-
• 2-[2-(trifluoromethoxy)phenyl]aniline
• 2-AMINO-2'-(TRIFLUOROMETHOXY)BIPHENYL
• PC4222
• 2'-(Trifluoromethoxy)-biphenyl-2-amine
• MFCD01073548
• 2-AMINO-2/'-(TRIFLUOROMETHOXY)BIPHENYL
• F79515
• 175676-54-7
• 2-Amino-2'(trifluoromethoxy)biphenyl
• AYVFXUXDUIPECW-UHFFFAOYSA-N
• AKOS000124336
• FT-0611015
• A812103
• [1,1'-Biphenyl]-2-amine, 2'-(trifluoromethoxy)-
• DTXSID20371042
• 2'-(trifluoromethoxy)biphenyl-2-amine
• SB81376
• SCHEMBL398120

• MDL： MFCD01073548
• Inchi： 1S/C13H10F3NO/c14-13(15,16)18-12-8-4-2-6-10(12)9-5-1-3-7-11(9)17/h1-8H,17H2
• InChI Key： AYVFXUXDUIPECW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC=CC=1N)(F)F

Computed Properties

• Exact Mass: 253.07100
• Monoisotopic Mass: 253.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 124-128°C 8mm
• PSA: 35.25000
• LogP: 4.41560

2'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：